Cas no 21402-26-6 (4-Bromo-3-chloroaniline)

4-Bromo-3-chloroaniline structure
4-Bromo-3-chloroaniline structure
Product Name:4-Bromo-3-chloroaniline
CAS No:21402-26-6
Molecular Formula:C6H5NClBr
Molecular Weight:206.4676
MDL:MFCD00041311
CID:51781
PubChem ID:88888

4-Bromo-3-chloroaniline Properties

Names and Identifiers

    • 4-Bromo-3-chloroaniline
    • 4-bromo-3-chlorobenzenamine
    • 3-chloro-4-bromoaniline
    • 4-Brom-3-chlor-anilin
    • 4-bromo-2-chloro-phenylamine
    • 4-bromo-3-chloro-aniline
    • Benzenamine,4-bromo-3-chloro
    • B3709
    • 4-bromo-3-chloro-phenylamine
    • EINECS 244-370-3
    • A19780
    • 2GTM4SW4OH
    • 4-Bromo-3-chloroaniline, PESTANAL(R), analytical standard
    • Benzenamine, 4-bromo-3-chloro-
    • EN300-105785
    • NS00021849
    • FT-0617812
    • AKOS 90302;4-Bromo-3-chloro-phenylamine
    • AKOS000279612
    • AM20030345
    • FT-0617811
    • UNII-2GTM4SW4OH
    • (4-bromo-3-chlorophenyl)amine
    • Q27254721
    • MFCD00041311
    • DTXSID30175674
    • AC-3711
    • 21402-26-6
    • SCHEMBL116608
    • 4-bromo-3-chloro aniline
    • PS-4681
    • ANILINE, 4-BROMO-3-CHLORO-
    • J-014031
    • SB77555
    • CS-W007688
    • DB-028746
    • DTXCID7098165
    • STL252563
    • MDL： MFCD00041311
    • InChIKey： QLYHPNUFNZJXOQ-UHFFFAOYSA-N
    • Inchi： InChI=1S/C6H5BrClN/c7-5-2-1-4(9)3-6(5)8/h1-3H,9H2
    • SMILES： C1=CC(=C(C=C1N)Cl)Br
    • BRN： 1210160

Computed Properties

  • Exact Mass: 204.92939g/mol
  • Surface Charge: 0
  • XLogP3: 2.8
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 204.92939g/mol
  • Monoisotopic Mass: 204.92939g/mol
  • Topological Polar Surface Area: 26Ų
  • Heavy Atom Count: 9
  • Complexity: 99.1
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • LogP: 3.26590
  • PSA: 26.02000
  • Refractive Index: 1.638
  • Boiling Point: 276.3 °C at 760 mmHg
  • Melting Point: 64.0 to 68.0 deg-C
  • Flash Point: 100 ºC
  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 1.722

4-Bromo-3-chloroaniline Security Information

4-Bromo-3-chloroaniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Bromo-3-chloroaniline Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P007R3I-5g
4-Bromo-3-chloroaniline
 21402-26-6 99%
5g
 $11.00 2025-02-22
A2B Chem LLC
AD60910-5g
4-Bromo-3-chloroaniline
 21402-26-6 98%
5g
 $6.00 2024-04-20
Aaron
AR007RBU-5g
4-Bromo-3-chloroaniline
 21402-26-6 98%
5g
 $4.00 2025-01-23
abcr
AB172918-25 g
4-Bromo-3-chloroaniline, 96%; .
 21402-26-6 96%
25g
 €90.80 2023-05-07
Alichem
A013025933-250mg
4-Bromo-3-chloroaniline
 21402-26-6 97%
250mg
 $480.00 2023-09-02
Ambeed
A214515-5g
4-Bromo-3-chloroaniline
 21402-26-6 98%
5g
 $8.0 2024-07-28
Apollo Scientific
OR29950-1g
4-Bromo-3-chloroaniline
 21402-26-6 98%
1g
 £15.00 2025-02-19
Chemenu
CM118344-500g
4-Bromo-3-chloroaniline
 21402-26-6 95%+
500g
 $223 2023-01-09
Cooke Chemical
A1368512-5G
4-Bromo-3-chloroaniline
 21402-26-6 98%
5g
 RMB 34.40 2025-02-21
Enamine
EN300-105785-0.05g
4-bromo-3-chloroaniline
 21402-26-6 95%
0.05g
 $19.0 2023-10-28

4-Bromo-3-chloroaniline Synthesis

Synthetic Circuit 1

21402-26-6 21402-26-6
823-57-4 823-57-4
96558-73-5 96558-73-5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: 1,2-Dichloroethane ;  rt
Reference
Electrophilic bromination of meta-substituted anilines with N-bromosuccinimide: regioselectivity and solvent effect
Bartoli, Sandra; Cipollone, Amalia; Squarcia, Antonella; Madami, Andrea; Fattori, Daniela, Synthesis, 2009, (8), 1305-1308

Synthetic Circuit 2

21402-26-6 21402-26-6
823-57-4 823-57-4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethyl sulfoxide ;  rt
Reference
Electrophilic bromination of meta-substituted anilines with N-bromosuccinimide: regioselectivity and solvent effect
Bartoli, Sandra; et al, Synthesis, 2009, (8), 1305-1308

4-Bromo-3-chloroaniline Preparation Products

4-Bromo-3-chloroaniline Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:21402-26-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:21402-26-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:21402-26-6)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

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Amadis Chemical Company Limited
(CAS:21402-26-6)4-Bromo-3-chloroaniline
A1202548
Purity:99%/99%
Quantity:500g/1kg
Price($):209.0/356.0